N-(1,3-benzodioxol-5-ylmethyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
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Description
N-(1,3-benzodioxol-5-ylmethyl)-2-(2-ethoxy-4-formylphenoxy)acetamide is a useful research compound. Its molecular formula is C19H19NO6 and its molecular weight is 357.362. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research into the synthesis and characterization of acetamide derivatives has been extensive, providing foundational knowledge for developing potential pharmaceuticals and understanding their chemical properties. For example, studies on the synthesis of novel imines and thiazolidinones from acetamide derivatives have shown these compounds to possess significant antibacterial and antifungal activities (Fuloria et al., 2009). Another study explored the chemoselective acetylation of 2-aminophenol using immobilized lipase, demonstrating the importance of acyl donors in the synthesis process (Magadum & Yadav, 2018).
Environmental Chemistry
The degradation pathways and toxicity of acetaminophen, a related acetamide, were investigated to understand its environmental impact. One study used the electro-Fenton process to monitor degradation by-products and their ecotoxicity, identifying toxic and non-toxic sub-products throughout the degradation pathway (Le et al., 2017).
Biological Activities
Acetamide derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. A study synthesized 2-(Substituted phenoxy) Acetamide Derivatives, demonstrating their anticancer, anti-inflammatory, and analgesic activities, suggesting these compounds' potential as therapeutic agents (Rani et al., 2014).
Pharmaceutical Applications
The application of acetamide derivatives in drug development is highlighted by their role as intermediates in synthesizing antimalarial drugs and other pharmaceuticals. For instance, the synthesis of thiazolidinone derivatives from acetamide compounds and their evaluation for anti-inflammatory activity showcases the potential for developing new non-steroidal anti-inflammatory drugs (Golota et al., 2015).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(2-ethoxy-4-formylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO6/c1-2-23-17-8-14(10-21)4-6-15(17)24-11-19(22)20-9-13-3-5-16-18(7-13)26-12-25-16/h3-8,10H,2,9,11-12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWIMGTXSMYNJNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OCC(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.